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Compound of Interest

Compound Name:
2-(1-ethyl-1H-pyrazol-4-

yl)propanoic acid

Cat. No.: B13300096

Get Quote

Chemical Class: Heterocyclic Carboxylic Acids Core Scaffold: 1-Alkyl-1H-pyrazole-4-propanoic

acid Primary Application: Medicinal Chemistry (Anti-inflammatory, Kinase Inhibition, TDO2

Inhibition)

Executive Summary
The 1-ethyl-1H-pyrazole-4-propanoic acid scaffold represents a specific subclass of pyrazole

derivatives where a three-carbon carboxylic acid chain is attached to the C4 position of the

pyrazole ring, while the N1 position is substituted with an ethyl group. This structural

arrangement is distinct from N-linked propanoic acids (pyrazole-1-propanoic acid) and confers

unique physicochemical properties beneficial for drug design.

This guide analyzes the synthetic accessibility, physicochemical profile, and pharmacological

potential of this scaffold. It serves as a critical intermediate in the development of non-steroidal

anti-inflammatory drugs (NSAIDs) and novel tryptophan 2,3-dioxygenase (TDO2) inhibitors.

Chemical Structure & Nomenclature
To ensure precision, the structure is defined as follows:
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IUPAC Name: 3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid

Molecular Formula:

Molecular Weight: 168.19 g/mol

Key Features:

Pyrazole Ring: Aromatic, 5-membered heterocycle acting as a bioisostere for phenyl or

amide groups.

C4-Propanoic Acid Tail: Provides a flexible linker ending in a polar carboxylate, essential

for hydrogen bonding or salt bridge formation in enzyme active sites.

N1-Ethyl Group: Lipophilic handle that improves membrane permeability (LogP

modulation) compared to the unsubstituted N-H parent.

Synthetic Methodologies
The synthesis of 1-ethyl-1H-pyrazole-4-propanoic acid derivatives typically follows a

convergent route involving the construction of the pyrazole core followed by chain elongation.

Core Synthesis Pathway (The Vilsmeier-Knoevenagel
Route)
This robust protocol allows for the generation of the propanoic acid tail from a formyl precursor.

Step 1: N-Alkylation Alkylation of 1H-pyrazole-4-carbaldehyde (or pyrazole) with ethyl iodide

using a base (Cs₂CO₃ or NaH) in DMF to install the 1-ethyl group.

Step 2: Knoevenagel Condensation Reaction of 1-ethyl-1H-pyrazole-4-carbaldehyde with

malonic acid in pyridine/piperidine to yield the

-unsaturated acrylic acid intermediate.

Step 3: Catalytic Hydrogenation Reduction of the acrylic acid double bond using Pd/C and H₂

(or transfer hydrogenation) to afford the saturated propanoic acid.
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Visualization of Synthesis Pathway
The following diagram illustrates the stepwise conversion from the pyrazole precursor to the

final propanoic acid derivative.
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Caption: Stepwise synthesis of 3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid via Knoevenagel

condensation.

Physicochemical Properties
Understanding the physical behavior of this scaffold is crucial for formulation and assay

development.

Property Value / Description Relevance

pKa (Acid) ~4.5 - 4.8 (Carboxyl)
Ionized at physiological pH

(7.4), improving solubility.

pKa (Base) ~2.5 (Pyrazole N2)

The pyrazole ring is weakly

basic; protonation occurs only

at very low pH.

LogP 0.8 - 1.2 (Predicted)
Moderate lipophilicity; good

balance for oral bioavailability.

Solubility High in DMSO, MeOH, EtOH.
Low in water (neutral form);

High in water (as Na+ salt).

H-Bond Donors 1 (COOH) Critical for receptor interaction.

H-Bond Acceptors 3 (N1, N2, COOH)
Facilitates water solubility and

target binding.
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Experimental Protocol: Synthesis of 3-(1-Ethyl-1H-
pyrazol-4-yl)propanoic Acid
Self-validating protocol for laboratory synthesis.

Reagents:

1-Ethyl-1H-pyrazole-4-carbaldehyde (1.0 eq)

Malonic acid (1.5 eq)

Pyridine (Solvent/Base)[1]

Piperidine (Catalytic, 0.1 eq)

10% Pd/C (Catalyst)

Hydrogen gas (Balloon)

Procedure:

Condensation: In a round-bottom flask, dissolve 1-ethyl-1H-pyrazole-4-carbaldehyde (10

mmol) and malonic acid (15 mmol) in pyridine (20 mL). Add piperidine (1 mmol).

Reflux: Heat the mixture to 90°C for 4–6 hours. Monitor by TLC (SiO₂, 5% MeOH in DCM)

until the aldehyde spot disappears.

Workup 1: Cool to room temperature. Pour into ice-cold HCl (1M) to precipitate the acrylic

acid intermediate. Filter, wash with water, and dry.[1]

Reduction: Dissolve the dried acrylic acid intermediate in Methanol (30 mL). Add 10% Pd/C

(10 wt%).

Hydrogenation: Stir vigorously under a hydrogen atmosphere (balloon pressure) for 12 hours

at room temperature.

Purification: Filter the catalyst through a Celite pad. Concentrate the filtrate under reduced

pressure. Recrystallize from Ethyl Acetate/Hexane to yield the title compound as a white
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solid.[2]

Validation Check:

1H NMR (DMSO-d6): Look for the disappearance of vinylic protons (6.5–7.5 ppm) and the

appearance of two triplets at ~2.5 ppm and ~2.7 ppm (propanoic chain).

MS (ESI): Confirm [M+H]+ peak at ~169.1.

Pharmacological Applications & SAR
The 1-ethyl-1H-pyrazole-4-propanoic acid moiety acts as a versatile pharmacophore.

Anti-Inflammatory Activity (COX Inhibition)
Derivatives of 3-(pyrazol-4-yl)propanoic acids have shown activity as Cyclooxygenase (COX)

inhibitors.

Mechanism: The carboxylic acid group mimics the arachidonic acid carboxylate, anchoring

the molecule in the COX active site (Arg120).

SAR Insight: The 1-ethyl group fits into the hydrophobic channel. Replacing ethyl with bulkier

groups (e.g., phenyl) often increases potency but decreases solubility.

TDO2 Inhibition (Cancer Immunotherapy)
Recent studies identify pyrazole-propanoic acids as inhibitors of Tryptophan 2,3-dioxygenase

(TDO2).

Role: TDO2 overexpression in tumors suppresses the immune response. Inhibitors restore

T-cell activity.

Binding Mode: The pyrazole nitrogen coordinates with the heme iron in the enzyme, while

the propanoic acid tail interacts with arginine residues at the active site entrance.

Biological Pathway Interaction
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Caption: Pharmacological targets and downstream effects of pyrazole-propanoic acid

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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